Cas no 913744-79-3 (O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate
• CAS No: 913744-79-3
• MF: C₁₃H₂₀F₃NO₄
• MW: 311.297414779663
• CID: 1963340
• Update Time: 2025-05-22

O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-(trifluoromethyl)-,1-(1,1-dimethylethyl) 3-ethyl ester, (3R,4S)-rel-
• rel-1-(tert-butyl) 3-ethyl (3R,4S)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate
• O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C13H20F3NO4/c1-5-20-10(18)8-6-17(7-9(8)13(14,15)16)11(19)21-12(2,3)4/h8-9H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： DDLYEPHICIJRBB-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C(F)(F)F)[C@@H](C(OCC)=O)C1

Additional information on O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate

O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 913744-79-3, known as O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with trifluoromethyl and dicarboxylate groups. The cis configuration of the substituents plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate as a precursor in the synthesis of bioactive molecules. Its ability to undergo various transformations, such as esterification and amidation, makes it a valuable building block in drug discovery programs. Researchers have reported that this compound exhibits promising activity in preclinical models, particularly in the context of anti-inflammatory and anti-cancer therapies.

The synthesis of O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent installation of the trifluoromethyl group via electrophilic substitution. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired cis configuration.

One of the most intriguing aspects of this compound is its ability to act as a chiral auxiliary in asymmetric synthesis. By leveraging its rigid structure and stereochemical properties, chemists have successfully employed it to synthesize enantiomerically enriched compounds with high optical purity. This has significant implications for the development of chiral drugs and fine chemicals.

In terms of applications, O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate has found utility in both academic research and industrial settings. Its use as a ligand in transition metal-catalyzed reactions has been extensively documented, with particular emphasis on its role in cross-coupling reactions such as Suzuki-Miyaura and Heck processes. These reactions are pivotal in the construction of complex molecular architectures with high precision.

Moreover, this compound has been explored as a potential candidate for polymerizable materials due to its versatile functional groups. The dicarboxylate moiety can serve as a site for polymerization, enabling the formation of novel materials with tailored properties. Recent advancements in click chemistry have further expanded its applicability in this domain.

From an environmental standpoint, O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate demonstrates favorable biodegradation characteristics under controlled conditions. Its fluorinated substituents contribute to its stability while ensuring minimal environmental impact during its lifecycle. This makes it an attractive option for sustainable chemical processes.

In conclusion, O1-tert-butyl O3-ethyl cis-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate stands out as a versatile and multifunctional compound with wide-ranging applications across various disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and innovative applications, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new dimensions of its potential, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.